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Compound of Interest

Compound Name: NRX-0492

Cat. No.: B10862036 Get Quote

Application Notes and Protocols for NRX-0492
For Researchers, Scientists, and Drug Development
Professionals
Introduction

NRX-0492 is a potent and selective Bruton's tyrosine kinase (BTK) degrader for research use.

[1] As a Proteolysis Targeting Chimera (PROTAC), NRX-0492 functions by inducing the

ubiquitination and subsequent proteasomal degradation of BTK, a key component of the B-cell

receptor (BCR) signaling pathway.[2][3][4] This targeted protein degradation offers a powerful

tool for studying the roles of BTK in normal B-cell function and its dysregulation in various B-

cell malignancies. These application notes provide detailed protocols for the preparation of

NRX-0492 stock solutions for use in cell culture-based assays.

Mechanism of Action

NRX-0492 is a chimeric molecule composed of a ligand that binds to BTK and another ligand

that recruits the E3 ubiquitin ligase, cereblon (CRBN).[2][4] This proximity induces the transfer

of ubiquitin to BTK, marking it for degradation by the proteasome. This mechanism effectively

reduces total BTK protein levels, thereby inhibiting downstream BCR signaling pathways.[2][3]
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The following table summarizes key quantitative data for NRX-0492.

Property Value Reference(s)

Molecular Weight 817.9351 g/mol [1]

Solubility in DMSO 200 mg/mL (244.52 mM)

In Vitro Activity (DC₅₀)

≤0.2 nM in primary Chronic

Lymphocytic Leukemia (CLL)

cells

[4]

In Vitro Activity (DC₉₀)

≤0.5 nM in primary Chronic

Lymphocytic Leukemia (CLL)

cells

[4]

Recommended Storage
-20°C for 1 month or -80°C for

6 months

Experimental Protocols
Materials

NRX-0492 powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile, wide-bore pipette tips

Calibrated pipettes

Vortex mixer

Cell culture medium (e.g., RPMI-1640 with 10% FBS)

Protocol 1: Preparation of a 10 mM NRX-0492 Stock Solution
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This protocol describes the preparation of a high-concentration primary stock solution of NRX-
0492.

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Equilibration: Allow the vial of NRX-0492 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to minimize condensation.

Mass Calculation: To prepare a 10 mM stock solution, the required mass of NRX-0492 can

be calculated using the following formula: Mass (mg) = Desired Concentration (mM) x

Desired Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 817.9351 g/mol / 1000 = 8.18 mg

Dissolution: a. Carefully weigh the calculated amount of NRX-0492 powder and transfer it to

a sterile microcentrifuge tube. b. Add the appropriate volume of anhydrous or newly opened

DMSO to the tube. The use of fresh DMSO is critical as it is hygroscopic and absorbed water

can affect compound solubility. c. Vortex the solution thoroughly for 1-2 minutes until the

powder is completely dissolved. Gentle warming in a 37°C water bath can be used to aid

dissolution if necessary.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile microcentrifuge tubes. b. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol outlines the serial dilution of the 10 mM primary stock solution to final working

concentrations for treating cells in culture.

Thawing: Thaw a single aliquot of the 10 mM NRX-0492 stock solution at room temperature.
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Intermediate Dilutions: Perform serial dilutions in sterile DMSO or cell culture medium to

create intermediate stock solutions. It is recommended to perform dilutions in a stepwise

manner to ensure accuracy. For example, to achieve a final concentration in the nanomolar

range, a series of 1:10 or 1:100 dilutions may be necessary.

Example Dilution Scheme for a 10 nM Final Concentration:

1. Prepare a 10 µM intermediate stock: Dilute the 10 mM stock 1:1000 in cell culture

medium (e.g., 1 µL of 10 mM stock into 999 µL of medium).

2. Prepare a 10 nM working solution: Dilute the 10 µM intermediate stock 1:1000 in cell

culture medium (e.g., 1 µL of 10 µM stock into 999 µL of medium).

Final Dosing: Add the appropriate volume of the final working solution to your cell culture

plates to achieve the desired experimental concentration. Ensure that the final concentration

of DMSO in the cell culture medium is kept low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) should

always be included in experiments.

Stability in Culture: Once diluted in aqueous cell culture medium, it is recommended to use

the working solutions fresh and not store them for extended periods.
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Caption: Mechanism of action of NRX-0492.
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Caption: Workflow for preparing NRX-0492 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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